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Compound of Interest

Compound Name: Triricinolein

Cat. No.: B104778

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization
of triricinolein, the primary triglyceride component of castor oil, in the formulation of
biodegradable lubricants.

Introduction

Triricinolein is a triglyceride derived from ricinoleic acid, which constitutes approximately 90%
of castor oil.[1] Its unique molecular structure, featuring a hydroxyl group on the fatty acid
chain, imparts inherent lubricity and high viscosity, making it a promising base oil for
environmentally friendly lubricants.[2] The biodegradability of triricinolein-based lubricants
addresses the growing environmental concerns associated with conventional mineral oil-based
products.[1][3] This document outlines the formulation strategies, performance characteristics,
and standardized testing protocols for evaluating triricinolein-based biodegradable lubricants.

Physicochemical Properties of Triricinolein (from
Castor Oil)

The inherent properties of triricinolein, as the major component of castor oil, are crucial for its
application as a lubricant base stock.
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Property Typical Value Reference
Appearance Pale Yellow Clear Liquid [4]
Density @ 30°C (g/ml) 0.954 — 0.960 [4]
Kinematic Viscosity @ 40°C

~100 [1]
(mm?2/s)
Kinematic Viscosity @ 100°C

~14 [1]
(mm?2/s)
Viscosity Index ~145 [1]
Flash Point (°C) 281 [1]
Pour Point (°C) -19 [1]
Acid Value (mg KOH/q) <1.50 [4]
Saponification Value (mg

177 - 187 [4]
KOH/qg)
lodine Value (g 12/100g) 82-90 [4]
Hydroxyl Value (mg KOH/g) 160 — 168 [4]

Formulation of Triricinolein-Based Lubricants

While triricinolein itself possesses excellent lubricity, its performance can be enhanced for
specific applications through the addition of various additives.

Base Oil

e Primary Base Stock: Triricinolein (purified) or high-purity castor oil.

Additives

The selection of additives is critical to improve properties such as oxidative stability, low-
temperature performance, and wear resistance.
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Typical
. Example .
Additive Type Purpose Concentration (%
Compound
wiw)
o ) To improve oxidative
o Aminic or phenolic -
Antioxidants stability and prolong 0.5-2.0
compounds ] )
lubricant life.
Pour Point To improve low-
Polymethacrylates o 01-1.0
Depressants temperature fluidity.
] Zinc )
Anti-wear/Extreme ) o To protect against
dialkyldithiophosphate ]
Pressure (AW/EP) ) wear under high loads 0.5-3.0
N s (ZDDPs), sulfurized
Additives and pressures.
esters
) o Tolutriazole To prevent corrosion
Corrosion Inhibitors o 0.1-05
derivatives of metal surfaces.
] ) To reduce the rate of
Viscosity Index ] ) ) )
Olefin copolymers viscosity change with 1.0-10.0

Improvers

temperature.

Example Formulations and Performance Data

The following table summarizes the performance of various lubricant formulations based on

castor oil (primarily triricinolein).
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Oxidative
. ) . Wear Scar . )
. Viscosity Coefficient . Stability Biodegrada
Formulation o Diameter o
Index of Friction (RPVOT, bility (%)
(mm) :
minutes)
Neat Castor
, 145 0.056 >60%
0]]
Castor Oil + Increased by
Reduced by

0.5% up to 8°C Not Reported

) up to 50%
Curcumin (00T)
Castor Oil + Increased by

Reduced by
0.5% up to 8°C Not Reported
up to 25%

Eugenol (00T)
Castor Oil +
TiO2 _ .

_ Minimized Minimized Not Reported  Not Reported
nanoparticles
(0.2%)
Commercial
Mineral Oill
(SAE 20W40) ~0.056 <20%
for
comparison

Data compiled from various sources.[1][5] Direct comparisons should be made with caution due

to varying test conditions.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Determination of Viscosity Index (ASTM D2270)

This method calculates the viscosity index (VI), a dimensionless number that characterizes the
viscosity-temperature relationship of a lubricant.[1][6][7][8]
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Procedure:

o Measure the kinematic viscosity of the lubricant sample at 40°C (KV40) and 100°C (KV100)
using a calibrated capillary viscometer according to ASTM D445.

e Based on the measured KV100, obtain the values for L and H from the tables in the ASTM
D2270 standard. L is the kinematic viscosity at 40°C of an oil with a VI of 0, and H is the
kinematic viscosity at 40°C of an oil with a VI of 100, both having the same viscosity at
100°C as the test sample.

o Calculate the Viscosity Index using the following formula:
o Ifthe VIis 100 or less: VI =[(L- U) /(L - H)] * 100

o If the VI is greater than 100: VI = [((antilog N) - 1) / 0.00715] + 100 where N = (log H - log
U) /log Y, U is the kinematic viscosity of the test oil at 40°C, and Y is the kinematic
viscosity of the test oil at 100°C.

Viscosity Measurement (ASTM D445)

Sample Preparation

Prepare Lubricant Sample

Measure Kinematic Viscosity at 40°C

Viscosity Index Calcutation (ASTM D2270)

Measure Kinematic Viscosity at 100°C

Lookup L and H values from tables

Calculate Viscosity Index

Click to download full resolution via product page

Viscosity Index Determination Workflow

Wear Preventive Characteristics (ASTM D4172 - Four-
Ball Method)

This test evaluates the anti-wear properties of lubricating fluids in sliding contact.[9][10][11][12]

Procedure:
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o Clean three stationary steel balls and one rotating steel ball with a suitable solvent and dry
them.

o Assemble the four-ball test apparatus with the three stationary balls clamped together and
the rotating ball on top.

e Submerge the stationary balls in the test lubricant.

o Apply a specified load (e.g., 40 kgf) and rotate the top ball at a constant speed (e.g., 1200
rpm) for a set duration (e.g., 60 minutes) at a controlled temperature (e.g., 75°C).

o After the test, disassemble the apparatus and clean the stationary balls.
o Measure the diameter of the wear scars on the three stationary balls using a microscope.

o Calculate the average wear scar diameter. A smaller diameter indicates better anti-wear
properties.

Click to download full resolution via product page

Four-Ball Wear Test Workflow

Oxidative Stability (ASTM D2272 - Rotating Pressure
Vessel Oxidation Test - RPVOT)

This method evaluates the oxidation stability of lubricants under accelerated conditions.[13][14]
[15]

Procedure:

» Place a measured sample of the lubricant, a specified amount of distilled water, and a
copper catalyst coil into the pressure vessel.
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» Seal the vessel and pressurize it with oxygen to a specified pressure (e.g., 90 psi).

» Place the vessel in a heating bath at a constant temperature (e.g., 150°C) and rotate it at a
constant speed (e.g., 100 rpm).

» Monitor the pressure inside the vessel. The time taken for the pressure to drop by a specified
amount (e.g., 25 psi) from the maximum pressure is recorded as the RPVOT result in
minutes. A longer time indicates higher oxidative stability.

Sample Preparation

Place Lubricant, Water, and Catalyst in Vessel rize wi Heat and Rotate at Constant Temperature and Speed lonitor Pressure Droj Record Time for Specified Pressure Drop

Click to download full resolution via product page

RPVOT Oxidative Stability Test Workflow

Ready Biodegradability (OECD 301B: CO2z Evolution
Test)

This test determines the ready biodegradability of a substance by measuring the amount of
carbon dioxide produced.[2][5][16][17]

Procedure:

e Prepare a mineral salt medium and an inoculum of microorganisms (e.g., from activated
sludge).

e Add the test substance (lubricant) to the test flasks containing the mineral medium and
inoculum. The concentration of the test substance should be such that it is the sole source of
organic carbon.

e Prepare control flasks (inoculum and mineral medium only) and reference flasks (with a
readily biodegradable substance like sodium benzoate).
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o Aerate the flasks with CO2-free air and pass the effluent gas through a CO:z absorption
solution (e.g., barium hydroxide or sodium hydroxide).

 Incubate the flasks in the dark at a constant temperature (e.g., 20-25°C) for 28 days.
e Periodically measure the amount of CO2 produced by titrating the absorption solution.

o Calculate the percentage of biodegradation by comparing the amount of CO2 produced from
the test substance to its theoretical maximum COz production (ThCO3). A substance is
considered readily biodegradable if it reaches >60% biodegradation within a 10-day window
during the 28-day test.

Prepare Mineral Medium and Inoculum Add Test Substance, Control, and Reference Aerate with CO2-free Air Trap Evolved CO2 in Absorption Solution Incubate for 28 Days Periodically Measure CO2 Production Calculate Percentage Biodegradation

Click to download full resolution via product page
OECD 301B Biodegradability Test Workflow

Conclusion

Triricinolein serves as a viable and sustainable base stock for the formulation of
biodegradable lubricants. Its inherent high viscosity and lubricity provide a strong foundation for
developing environmentally friendly alternatives to conventional lubricants. By carefully
selecting and incorporating appropriate additives, the performance of triricinolein-based
lubricants can be tailored to meet the demands of various industrial applications, contributing to
a more sustainable future. Further research into novel additive technologies will continue to
expand the application range of these bio-based lubricants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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